6-bromo-4-hydroxy-1,2-dihydro-1,5-naphthyridin-2-one
Overview
Description
“6-bromo-4-hydroxy-1,2-dihydro-1,5-naphthyridin-2-one” is a chemical compound with the CAS Number: 1569510-08-2 . Its molecular weight is 241.04 . The IUPAC name for this compound is 6-bromo-1,5-naphthyridine-2,4-diol .
Synthesis Analysis
The synthesis and reactivity of 1,5-naphthyridine derivatives, which include “this compound”, have been studied over the past 18 years . These heterocycles are significant in the field of medicinal chemistry due to their wide range of biological activities . The synthesis of 1,5-naphthyridines involves reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes .Molecular Structure Analysis
The molecular structure of “this compound” is derived from the naphthyridine system, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .Chemical Reactions Analysis
1,5-Naphthyridines, including “this compound”, react readily with alkyl halides to furnish the corresponding N-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .Scientific Research Applications
6-BHN has been studied extensively in recent years and has been found to have a number of potential applications in scientific research. 6-BHN has been found to be an effective inhibitor of enzymes, such as the enzyme phosphatidylinositol-3-kinase (PI3K), which is involved in the regulation of cell growth and proliferation. 6-BHN has also been found to be an effective inhibitor of the receptor tyrosine kinase (RTK), which is involved in cell signaling processes. In addition, 6-BHN has been found to be an effective molecular probe for studying the structure and function of biomolecules, such as proteins and nucleic acids.
Mechanism of Action
6-BHN is an inhibitor of enzymes and receptors, and as a molecular probe for studying the structure and function of biomolecules. As an inhibitor of enzymes, 6-BHN binds to the active site of the enzyme, preventing the enzyme from catalyzing its reaction. As an inhibitor of receptors, 6-BHN binds to the receptor, preventing the receptor from binding its ligand. As a molecular probe, 6-BHN binds to the target biomolecule, allowing researchers to study the structure and function of the molecule.
Biochemical and Physiological Effects
6-BHN has been found to have a number of biochemical and physiological effects. As an inhibitor of enzymes, 6-BHN has been found to inhibit the activity of enzymes involved in the regulation of cell growth and proliferation, such as PI3K. As an inhibitor of receptors, 6-BHN has been found to inhibit the activity of receptors involved in cell signaling processes, such as RTK. In addition, 6-BHN has been found to have anti-inflammatory and anti-cancer effects, as well as to have protective effects against oxidative stress.
Advantages and Limitations for Lab Experiments
The use of 6-BHN in laboratory experiments has a number of advantages and limitations. One advantage is that 6-BHN is relatively easy to synthesize, and can be synthesized in high yields and with good purity. In addition, 6-BHN is relatively stable and can be stored for long periods of time. However, 6-BHN is not water-soluble, and must be dissolved in organic solvents before use. In addition, 6-BHN is relatively expensive, and must be used in relatively large amounts for experiments.
Future Directions
The potential applications of 6-BHN in scientific research are vast, and there are a number of future directions that could be explored. One potential direction is the development of 6-BHN-based inhibitors of enzymes or receptors that are involved in diseases such as cancer and neurodegenerative disorders. In addition, 6-BHN could be used to study the structure and function of biomolecules such as proteins and nucleic acids, and to develop new therapeutic agents. Finally, 6-BHN could be used to develop new methods for drug delivery and to study the mechanism of drug action.
Synthesis Methods
6-BHN is synthesized through a variety of methods, the most common of which is a three-step process involving the reaction of 2-chloro-1,5-naphthyridin-2-one with bromine in acetic acid, followed by the reaction of the resulting 6-bromo-2-chloro-1,5-naphthyridin-2-one with hydroxylamine hydrochloride in aqueous sodium hydroxide, and finally the reaction of the resulting 6-bromo-4-hydroxy-2-chloro-1,5-naphthyridin-2-one with sodium hydroxide in acetic acid. This method has been found to yield 6-BHN in high yields and with good purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-4-hydroxy-1,2-dihydro-1,5-naphthyridin-2-one involves the conversion of 2-amino-3-bromo-4-hydroxypyridine to the desired product through a series of reactions.", "Starting Materials": [ "2-amino-3-bromo-4-hydroxypyridine", "Sodium hydroxide", "Acetic anhydride", "Acetic acid", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-amino-3-bromo-4-hydroxypyridine in sodium hydroxide solution and heat the mixture to 80°C.", "Step 2: Add acetic anhydride dropwise to the mixture and continue heating for 2 hours.", "Step 3: Cool the mixture and add acetic acid to adjust the pH to 5-6.", "Step 4: Add sodium nitrite to the mixture and stir for 30 minutes.", "Step 5: Add hydrochloric acid dropwise to the mixture until the pH is 1-2.", "Step 6: Add sodium bicarbonate to the mixture until the pH is 7-8.", "Step 7: Extract the product with ethyl acetate and dry over sodium sulfate.", "Step 8: Concentrate the solution and recrystallize the product from ethanol and water to obtain 6-bromo-4-hydroxy-1,2-dihydro-1,5-naphthyridin-2-one." ] } | |
CAS RN |
1569510-08-2 |
Molecular Formula |
C8H5BrN2O2 |
Molecular Weight |
241 |
Purity |
95 |
Origin of Product |
United States |
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